Cas no 2951-87-3 (3-(Bromomethyl)-3-ethyloxetane)

• Product Name: 3-(Bromomethyl)-3-ethyloxetane
• CAS No: 2951-87-3
• MF: C₆H₁₁BrO
• MW: 179.054941415787
• CID: 2855663
• PubChem ID: 11148063
• Update Time: 2025-05-19

3-(Bromomethyl)-3-ethyloxetane Chemical and Physical Properties

Names and Identifiers

• 3-Bromomethyl-3-ethyloxetane
• Oxetane, 3-(bromomethyl)-3-ethyl-
• 3-(Bromomethyl)-3-ethyloxetane
• CAA95187
• RRRHGMRCVIZIRT-UHFFFAOYSA-N
• SCHEMBL1476551
• MFCD20637662
• EN300-1915731
• 3-ethyl-3-bromomethyloxetane
• CS-0184009
• 2951-87-3
• SY325023
• AT32342
• SB13116

• Inchi： 1S/C6H11BrO/c1-2-6(3-7)4-8-5-6/h2-5H2,1H3
• InChI Key： RRRHGMRCVIZIRT-UHFFFAOYSA-N
• SMILES： O1CC(CBr)(CC)C1

Computed Properties

• Exact Mass: 177.99933g/mol
• Monoisotopic Mass: 177.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 78.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes Oxetanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes

Additional information on 3-(Bromomethyl)-3-ethyloxetane

Introduction to 3-(Bromomethyl)-3-ethyloxetane (CAS No. 2951-87-3)

3-(Bromomethyl)-3-ethyloxetane, also known by its CAS number 2951-87-3, is a versatile organic compound with significant applications in various fields of chemistry. This compound belongs to the class of oxetanes, which are four-membered cyclic ethers. The structure of oxetane is similar to that of epoxides but with an additional carbon atom, making it more stable and less reactive under certain conditions. The presence of a bromomethyl group and an ethyl group on the same carbon atom imparts unique chemical properties to this compound, making it valuable in synthetic chemistry.

The synthesis of 3-(Bromomethyl)-3-ethyloxetane typically involves the reaction of epichlorohydrin with a suitable bromide in the presence of a base. This reaction is well-documented in organic chemistry literature and has been optimized for high yield and purity. The compound is often used as an intermediate in the synthesis of more complex molecules, particularly those requiring specific stereochemistry or functional groups.

In recent years, researchers have explored the use of oxetanes in drug delivery systems due to their biocompatibility and ability to form self-assembled structures. For instance, studies have shown that oxetane-based polymers can be used to encapsulate drugs, providing controlled release profiles. The bromomethyl group in 3-(Bromomethyl)-3-ethyloxetane allows for further functionalization, enabling the attachment of various bioactive molecules or targeting ligands.

The stability and reactivity of oxetanes make them attractive for use in polymer chemistry as well. Polymers derived from oxetanes exhibit excellent mechanical properties and thermal stability, making them suitable for applications in high-performance materials. Recent advancements in polymerization techniques have enabled the production of oxetane-based polymers with tailored properties, further expanding their utility.

In addition to its chemical applications, oxetane-based compounds have found niche uses in analytical chemistry as chiral selectors in chromatography. The unique structure of oxetane allows for enantioselective separations, which are critical in the analysis of chiral drugs and natural products.

The environmental impact of oxetanes, including CAS No. 2951-87-3, has also been a topic of recent research. Studies have shown that these compounds degrade under specific environmental conditions, reducing their persistence in ecosystems. However, further research is needed to fully understand their long-term effects and to develop sustainable manufacturing processes.

In conclusion, oxetanes, particularly CAS No. 2951-87-3 (3-(Bromomethyl)-3-ethyloxetane), continue to play a pivotal role in modern chemistry due to their unique properties and versatility. As research progresses, new applications and improved synthetic methods are expected to emerge, solidifying their importance in both academic and industrial settings.